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Abstract

This technical document provides a detailed examination of the chemical properties of
strontium nitride, focusing on its chemical formula and molar mass. Strontium nitride
(SrsN2) is an inorganic compound that is gaining interest in materials science. This paper will
detail the fundamental calculations of its molar mass and present its molecular composition.
Furthermore, a generalized experimental protocol for its synthesis is provided for research and
development purposes. All quantitative data are summarized in tabular format for clarity, and
the compound's elemental structure is visualized using a DOT graph.

Introduction

Strontium nitride is an inorganic compound composed of strontium and nitrogen.[1] It typically
presents as a yellowish or gray solid.[1] The compound is formed from the strontium cation
(Sr2+) and the nitride anion (N3-) in a 3:2 ratio, resulting in an ionic bond.[1][2] While stable
under standard conditions, it reacts with water to produce strontium hydroxide and ammonia.[1]
[3] Strontium nitride holds potential for applications in the manufacturing of strontium-
containing materials and as a precursor for other strontium compounds.[1]

Chemical Formula

The chemical formula for strontium nitride is determined by the ionic charges of its constituent
elements. Strontium, an alkaline earth metal in Group 2 of the periodic table, readily forms a
cation with a +2 charge (Sr2*). Nitrogen, in Group 15, typically forms a nitride anion with a -3
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charge (N37).[2] To achieve a neutrally charged compound, three strontium ions are required to
balance the charge of two nitride ions [(3 x +2) + (2 x -3) = 0].

Therefore, the empirical chemical formula for strontium nitride is:
SraNz2[1][2][4]

Molar Mass

The molar mass of a compound is the sum of the atomic masses of its constituent atoms.[5]
The calculation for the molar mass of strontium nitride (SrsN2) is detailed below.

Atomic Mass of Constituent Elements

The first step is to identify the standard atomic weights of strontium (Sr) and nitrogen (N).
 Strontium (Sr): 87.62 g/mol

e Nitrogen (N): 14.0067 g/mol

Molar Mass Calculation

The molar mass of SrsNz is calculated by multiplying the atomic mass of each element by the
number of atoms of that element in the formula and summing the results.[6]

Atomic Mass ( Number of Total Mass (
Element Symbol

g/mol ) Atoms g/mol )
Strontium Sr 87.62 3 262.86
Nitrogen N 14.0067 2 28.0134
Total SraN2 290.8734

The molar mass of strontium nitride is approximately 290.87 g/mol .[4][5][7]

Elemental Composition of Strontium Nitride
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The logical relationship of the elements within strontium nitride can be visualized as a
composition diagram.

3 atoms Strontium (Sr)

Strontium Nitride (SraNz) D TS

Nitrogen (N)

Click to download full resolution via product page

Caption: Elemental composition of a Strontium Nitride molecule.

Experimental Protocols: Synthesis of Strontium
Nitride

Objective: To synthesize strontium nitride powder through the direct reaction of strontium
metal with nitrogen gas.

Materials:

Strontium metal (ingots or turnings)

High-purity nitrogen gas (N2)

Tube furnace with temperature control

Alumina or other inert crucible

Schlenk line or glovebox for inert atmosphere handling
Methodology:

o Preparation: The strontium metal is first cleaned of any oxide layer. This is typically done by
mechanically scraping the surface in an inert atmosphere (e.g., inside a glovebox filled with
argon).
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e Loading: The cleaned strontium metal is placed into an inert crucible (e.g., alumina). The
crucible is then placed inside the quartz tube of a tube furnace.

e Purging: The tube furnace is sealed and purged with an inert gas, such as argon, to remove
any residual air and moisture. This is a critical step as strontium is highly reactive with
oxygen and water at elevated temperatures.

e Reaction: A flow of high-purity nitrogen gas is introduced into the tube. The furnace
temperature is gradually raised to between 600°C and 800°C. The strontium metal reacts
directly with the nitrogen gas according to the following equation: 3Sr (s) + N2 (g) — SrsN:z

(s)

» Cooling: After the reaction is complete (typically indicated by the complete consumption of
the metal), the furnace is allowed to cool to room temperature under a continuous flow of
nitrogen or argon gas.

e Handling and Storage: Once cooled, the resulting strontium nitride powder is handled
exclusively under an inert atmosphere to prevent reaction with air and moisture.[1][3] It
should be stored in a sealed container within a desiccator or glovebox.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Strontium Nitride: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576871#chemical-formula-and-molar-mass-of-
strontium-nitride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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